Cas no 39568-99-5 (1,2,4,5-tetrabromo-3,6-bis(bromomethyl)-Benzene,)

• Product Name: 1,2,4,5-tetrabromo-3,6-bis(bromomethyl)-Benzene,
• CAS No: 39568-99-5
• MF: C₈H₄Br₆
• MW: 579.54135799408
• CID: 316339
• PubChem ID: 3016090
• Update Time: 2025-04-19

1,2,4,5-tetrabromo-3,6-bis(bromomethyl)-Benzene, Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4,5-tetrabromo-3,6-bis(bromomethyl)-
• 1,2,4,5-tetrabromo-3,6-bis(bromomethyl)benzene
• 1,2,4,5-tetrabromo-3,6-bis(bromomethyl)-Benzene
• 1,2,4,5-tetrabromo-3,6-bis-bromomethyl-benzene
• 1,4-bis(bromomethyl)-2,3,5,6-tetrabromobenzene
• 1,4-Bis(bromomethyl)tetrabromobenzene
• 2,3,5,6-tetrabromo-1,4-bis(bromomethyl)benzene
• 2,3,5,6-Tetrabromo-p-xylene-a,a'-dibromide
• 3,6-Bis(bromomethyl)-1,2,4,5-tetrabromobenzene
• a,a'-2,3,5,6-Hexabromo-p-xylene
• Benzene,1,2,4,5-tetrabromo-3,6-bis(bromomethyl)
• EINECS 254-521-5
• NS00030607
• DTXSID90192685
• 39568-99-5
• SCHEMBL9713866
• 1,2,4,5-tetrabromo-3,6-bis(bromomethyl)-Benzene,

• Inchi： 1S/C8H4Br6/c9-1-3-5(11)7(13)4(2-10)8(14)6(3)12/h1-2H2
• InChI Key： OXPRYRDKGWKGSY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(CBr)C(=C(C=1CBr)Br)Br)Br

Computed Properties

• Exact Mass: 573.54100
• Monoisotopic Mass: 573.541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.8

Experimental Properties

• Density: 2.718
• Boiling Point: 487°Cat760mmHg
• Flash Point: 239.1°C
• Refractive Index: 1.699
• PSA: 0.00000
• LogP: 6.52640